Cas no 547704-16-5 (N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide)

N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide is a synthetic organic compound featuring a thiazole core substituted with an ethylphenyl group and an acetamide moiety linked to a methoxyphenyl unit. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule. The presence of both electron-donating (methoxy) and hydrophobic (ethylphenyl) groups may enhance binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s stability and solubility profile support its use in pharmaceutical research, particularly in the development of kinase inhibitors or antimicrobial agents. Rigorous analytical characterization ensures reproducibility for laboratory applications.
N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide structure
547704-16-5 structure
Product Name:N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide
CAS No:547704-16-5
MF:C20H20N2O2S
MW:352.450003623962
CID:6621417
PubChem ID:1291402
Update Time:2025-05-26

N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide
    • AKOS003325391
    • N-(4-(4-ethylphenyl)thiazol-2-yl)-2-(4-methoxyphenyl)acetamide
    • 547704-16-5
    • F2976-0033
    • Inchi: 1S/C20H20N2O2S/c1-3-14-4-8-16(9-5-14)18-13-25-20(21-18)22-19(23)12-15-6-10-17(24-2)11-7-15/h4-11,13H,3,12H2,1-2H3,(H,21,22,23)
    • InChI Key: FVTJMLNXUQWQTM-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC=C(CC)C=C2)=CS1)(=O)CC1=CC=C(OC)C=C1

Computed Properties

  • Exact Mass: 352.12454906g/mol
  • Monoisotopic Mass: 352.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 79.5Ų

N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2976-0033-2μmol
N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide
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F2976-0033-1mg
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F2976-0033-2mg
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F2976-0033-4mg
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F2976-0033-5mg
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Life Chemicals
F2976-0033-10mg
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